Cas no 55242-55-2 (Propentofylline)

Propentofylline structure
Propentofylline structure
Product Name:Propentofylline
CAS No:55242-55-2
MF:C15H22N4O3
MW:306.360183238983
CID:56718
PubChem ID:4938
Update Time:2025-04-18

Propentofylline Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-(5-oxohexyl)-7-propyl-1H-purine-2,6(3H,7H)-dione
    • 3-Methyl-1-(5-oxohexyl)-7-propylpurine-2,6-dione
    • Propentofylline
    • 3,7-DIHYDRO-3-METHYL-1-(5-OXOHEXYL)-7-PROPYL-1H-PURINE-2,6-DIONE
    • CHEMBL1079905
    • SMR000486263
    • Propentofyllinum [INN-Latin]
    • NCGC00015861-06
    • DTXCID2025189
    • Q2888695
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-1-(5-oxohexyl)-7-propyl-
    • Tox21_110247_1
    • NCGC00015861-02
    • DTXSID4045189
    • 1-(5-Oxohexyl)-3-methyl-7-propylxanthine
    • MLS001060796
    • CAS-55242-55-2
    • NCGC00094307-01
    • HWA285
    • NCGC00261700-01
    • AKOS016003243
    • POY
    • NCGC00094307-03
    • NSC-752424
    • Viviq
    • CCG-205095
    • Propentofylline (JAN/INN)
    • BDBM50492435
    • 3arx
    • 3-Methyl-1-(5-oxohexyl)-7-propylxanthine
    • SCHEMBL74602
    • Tox21_501015
    • Albert-285
    • LP01015
    • FT-0630675
    • NCGC00178023-01
    • NCGC00015861-09
    • 5-26-14-00082 (Beilstein Handbook Reference)
    • SR-01000075642
    • NS00015462
    • SDCCGSBI-0050988.P003
    • HMS3263K11
    • PROPENTOFYLLINE [MI]
    • CHEBI:32061
    • Spectrum3_001834
    • BRN 1156290
    • NCGC00015861-01
    • MFCD00133785
    • 55242-55-2
    • Karsivan
    • HOE-285
    • NCGC00094307-02
    • Lopac0_001015
    • Tox21_110247
    • NCGC00015861-08
    • Tox21 110247
    • Propentofyllinum
    • NCGC00015861-03
    • CS-0027629
    • HMS2197A12
    • Propentofylline [INN:BAN:JAN]
    • PROPENTOFYLLINE [INN]
    • HMS3355F02
    • P 9689
    • HY-107203
    • BRD-K59273480-001-01-5
    • SR-01000075642-1
    • Propentofylina [INN-Spanish]
    • D01630
    • BSPBio_003507
    • Lopac-P-9689
    • 3-Methyl-1-(5-Oxohexyl)-7-Propyl-3,7-Dihydro-1h-Purine-2,6-Dione
    • EU-0101015
    • UNII-5RTA398U4H
    • NSC 752424
    • Propentophylline
    • SBI-0050988.P002
    • 5RTA398U4H
    • Propentofylline, solid
    • PROPENTOFYLLINE [WHO-DD]
    • SR-01000075642-5
    • NSC752424
    • HWA 285
    • DB06479
    • NCGC00015861-07
    • KBio3_003012
    • NCGC00015861-04
    • HWA-285
    • PROPENTOFYLLINE [MART.]
    • Hextol
    • 3as2
    • Propentofylina
    • PROPENTOFYLLINE [JAN]
    • DB-052700
    • BRD-K59273480-001-10-6
    • MDL： MFCD00133785
    • Inchi： 1S/C15H22N4O3/c1-4-8-18-10-16-13-12(18)14(21)19(15(22)17(13)3)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3
    • InChI Key： RBQOQRRFDPXAGN-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2CCC)N(C)C(N1CCCCC(C)=O)=O

Computed Properties

  • Exact Mass: 306.16900
  • Monoisotopic Mass: 306.169191
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 75.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 64-66°C
  • Boiling Point: 541.4±56.0 °C at 760 mmHg
  • Flash Point: 281.2±31.8 °C
  • Refractive Index: 1.602
  • Solubility: H2O: soluble12.4mg/mL
  • PSA: 78.89000
  • LogP: 1.06600
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Propentofylline Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： R20/21/22
  • Safety Instruction： H303+H313+H333
  • RTECS：UO8438700
  • Hazardous Material Identification： Xn
  • Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 900, 780, 1150, 940 orally; 168, 170, 180, 195 i.v.; 375, 346, 199, 196 i.p.; 450, 508, 400, 338 s.c. (Inazu)
  • Risk Phrases：R20/21/22
  • Storage Condition：Refrigerator

Propentofylline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Propentofylline Pricemore >>

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Chemenu
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Chemenu
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